Cas no 2377034-39-2 ([(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol)

• Product Name: [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol
• CAS No: 2377034-39-2
• MF: C₈H₁₆FNO
• MW: 161.2171459198
• CID: 5914218
• PubChem ID: 145900347
• Update Time: 2025-05-23

[(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol Chemical and Physical Properties

Names and Identifiers

• EN300-7460251
• EN300-7447716
• 2408972-01-8
• [(1r,4r)-4-(aminomethyl)-4-fluorocyclohexyl]methanol
• [(1s,4s)-4-(aminomethyl)-4-fluorocyclohexyl]methanol
• 2377034-39-2
• [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol

• Inchi： 1S/C8H16FNO/c9-8(6-10)3-1-7(5-11)2-4-8/h7,11H,1-6,10H2
• InChI Key： IAWMAZWWRCSFLT-UHFFFAOYSA-N
• SMILES： FC1(CN)CCC(CO)CC1

Computed Properties

• Exact Mass: 161.121592296g/mol
• Monoisotopic Mass: 161.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 46.2Ų

Additional information on [(1r,4r)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol

[(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol: A Comprehensive Overview

The compound with CAS No. 2377034-39-2, known as [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable subject for research and potential applications in drug development.

[(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol is a derivative of cyclohexanol, with specific substituents that influence its chemical properties. The molecule features a cyclohexane ring with two key substituents: an aminoethyl group (-CH₂NH₂) and a fluorine atom (-F), both attached to the same carbon atom (C-4). Additionally, the hydroxymethyl group (-CH₂OH) is present on the adjacent carbon (C-1), creating a chiral center at both positions. This stereochemistry is critical for understanding the compound's behavior in various chemical reactions and biological systems.

Recent studies have highlighted the importance of stereochemistry in determining the biological activity of this compound. Researchers have explored its potential as a precursor for more complex molecules, particularly in the synthesis of bioactive compounds. The presence of both an amino group and a hydroxymethyl group provides versatility in terms of functionalization, enabling the formation of diverse derivatives with varying pharmacological profiles.

The synthesis of [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol involves multi-step processes that require precise control over stereochemistry. One common approach involves the use of chiral catalysts to ensure the correct configuration at each chiral center. This has been a focal point in recent research, with advancements in asymmetric catalysis providing more efficient methods for its production.

In terms of applications, this compound has shown promise in medicinal chemistry. Its ability to act as a scaffold for drug design has led to investigations into its potential as an anti-inflammatory agent or neuroprotective drug. Preclinical studies have demonstrated that certain derivatives exhibit selective binding to specific receptors, suggesting a role in treating conditions such as chronic pain or neurodegenerative diseases.

Moreover, the fluorine atom in the molecule plays a significant role in modulating its physical properties. Fluorine's electronegativity enhances lipophilicity and stability, which are desirable traits for drug candidates. Recent research has also explored the impact of fluorine substitution on metabolic pathways, providing insights into how this compound might behave within the human body.

The amino group present in [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol adds another layer of complexity to its chemical profile. This group can participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition and binding affinity. Studies have shown that modifying this group can significantly alter the compound's bioavailability and pharmacokinetics.

Looking ahead, ongoing research aims to optimize this compound's properties for therapeutic use. By leveraging modern computational chemistry tools and high-throughput screening techniques, scientists are working to identify optimal analogs with enhanced efficacy and reduced toxicity.

In conclusion, [(1R,4R)-4-(Aminomethyl)-4-fluorocyclohexyl]methanol stands out as a versatile and intriguing molecule with vast potential in drug discovery and chemical synthesis. Its unique structure and functional groups make it a focal point for researchers seeking innovative solutions in medicinal chemistry.